Cas no 2172224-62-1 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid
• CAS No: 2172224-62-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6425649
• PubChem ID: 165554329
• Update Time: 2025-06-11

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid
• EN300-1543424
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}butanoic acid
• 2172224-62-1

• Inchi： 1S/C26H30N2O5/c1-16(13-25(30)31)27-24(29)14-17-7-6-12-23(17)28-26(32)33-15-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,16-17,22-23H,6-7,12-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： JCDYXVZDLHIARD-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC1CC(NC(C)CC(=O)O)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid (CAS No. 2172224-62-1): A Comprehensive Overview

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid (CAS No. 2172224-62-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Cyclopentylglycine, is characterized by its unique structural features, which include a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a cyclopentylglycine moiety. The Fmoc group is widely used in peptide synthesis due to its ease of removal and stability under various reaction conditions.

The chemical structure of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid consists of a butanoic acid backbone with a substituted cyclopentyl ring attached to an amino group, which is further protected by the Fmoc moiety. This intricate structure confers the compound with specific physicochemical properties that make it suitable for various applications in drug discovery and development.

In recent years, the use of Fmoc-Cyclopentylglycine in peptide synthesis has been extensively studied. Peptides are crucial in the development of therapeutic agents due to their high specificity and low toxicity. The Fmoc protecting group allows for the sequential addition of amino acids in solid-phase peptide synthesis (SPPS), ensuring high yields and purity of the final product. The cyclopentylglycine moiety, on the other hand, introduces conformational constraints that can enhance the stability and bioavailability of the resulting peptides.

One of the key applications of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid is in the synthesis of cyclic peptides. Cyclic peptides have gained considerable interest due to their improved pharmacokinetic properties and reduced susceptibility to proteolytic degradation. The cyclopentyl ring in Fmoc-Cyclopentylglycine can serve as a scaffold for cyclization, facilitating the formation of stable cyclic structures with enhanced biological activity.

Recent studies have also explored the use of Fmoc-Cyclopentylglycine in the development of peptidomimetics. Peptidomimetics are designed to mimic the structure and function of natural peptides while offering improved stability and pharmacological properties. The cyclopentylglycine moiety can be used to introduce non-natural amino acids into peptidomimetic structures, leading to compounds with novel biological activities and therapeutic potential.

The synthetic route for 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid typically involves several steps, including the protection of the amino group with Fmoc, the introduction of the cyclopentyl ring, and the final deprotection step to reveal the free amino functionality. Advanced synthetic techniques such as microwave-assisted synthesis and automated peptide synthesizers have significantly streamlined this process, making it more efficient and scalable.

In terms of its biological activity, Fmoc-Cyclopentylglycine has been shown to exhibit promising properties in various assays. For instance, it has been evaluated for its ability to modulate protein-protein interactions (PPIs), which are critical targets in many disease pathways. The unique conformational flexibility provided by the cyclopentyl ring allows for precise binding to specific protein interfaces, making it a valuable tool in PPI inhibitor design.

Beyond its use in peptide synthesis, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid has also found applications in materials science. Its ability to form stable self-assembled monolayers (SAMs) on various surfaces makes it useful in the development of functional coatings and nanomaterials. These materials have potential applications in drug delivery systems, biosensors, and other biomedical devices.

The safety profile of Fmoc-Cyclopentylglycine is another important consideration in its use. Extensive toxicological studies have shown that it is generally well-tolerated at relevant concentrations, with minimal cytotoxic effects on mammalian cells. However, as with any chemical compound used in pharmaceutical research, proper handling and storage protocols should be followed to ensure safety and efficacy.

In conclusion, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid (CAS No. 2172224-62-1) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an invaluable tool in peptide synthesis, peptidomimetic design, and materials science applications. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the development of innovative therapeutic agents and materials.